BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Hydroxy-5-methyl-3-
Compound Name:
nitrobenzaldehyde

Cat. No.: B183002

CAS Number: 68007-03-4

This technical guide provides a comprehensive overview of 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde, a key chemical intermediate with significant potential in research and drug
development. This document is intended for researchers, scientists, and professionals in the
pharmaceutical and chemical industries.

Chemical and Physical Properties

2-Hydroxy-5-methyl-3-nitrobenzaldehyde, also known as 3-methyl-5-nitrosalicylaldehyde, is
an aromatic aldehyde with the chemical formula CsH7NOa. Its chemical structure features a
benzene ring substituted with a formyl group, a hydroxyl group, a methyl group, and a nitro

group.

Table 1: Chemical and Physical Properties of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde
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Property Value

CAS Number 68007-03-4

Molecular Formula CsH7NOa4

Molecular Weight 181.15 g/mol

Appearance Pale yellow solid (typical)

IUPAC Name 2-hydroxy-5-methyl-3-nitrobenzaldehyde

Synonyms 3-Methyl-5-nitrosalicylaldehyde
Synthesis

The primary synthetic route to 2-Hydroxy-5-methyl-3-nitrobenzaldehyde is through the
nitration of 2-hydroxy-5-methylbenzaldehyde.

Experimental Protocol: Nitration of 2-Hydroxy-5-
methylbenzaldehyde

This protocol outlines a general method for the synthesis of 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde.

Materials:

e 2-Hydroxy-5-methylbenzaldehyde
o Concentrated Sulfuric Acid (H2S0Oa4)
e Concentrated Nitric Acid (HNO3)

e Ice

« Distilled water

o Ethanol (for recrystallization)

Procedure:
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« In a flask equipped with a magnetic stirrer and placed in an ice bath, slowly add a cooled
mixture of concentrated sulfuric acid and concentrated nitric acid to a solution of 2-hydroxy-
5-methylbenzaldehyde in a suitable solvent.

e Maintain the reaction temperature below 10°C throughout the addition.

 After the addition is complete, continue stirring the mixture in the ice bath for a specified
period to ensure the completion of the reaction.

o Carefully pour the reaction mixture onto crushed ice with constant stirring.
e The crude solid product will precipitate out of the solution.
« Filter the precipitate and wash it thoroughly with cold water to remove any residual acid.

o Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 2-
Hydroxy-5-methyl-3-nitrobenzaldehyde.

Diagram 1: Synthetic Pathway of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde

H2S04, HNOs —[2-Hydroxy-S-methylbenzaldehyde]M»[z.Hydroxy-s-memy|-3-nitrobenzamehyde]

Click to download full resolution via product page

Caption: Synthesis of the target compound via nitration.

Applications in Drug Development

2-Hydroxy-5-methyl-3-nitrobenzaldehyde serves as a versatile precursor for the synthesis of
various heterocyclic compounds, particularly Schiff bases, which are known to exhibit a wide
range of biological activities.

Schiff Base Formation and Antimicrobial Activity
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The aldehyde functional group of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde readily
undergoes condensation reactions with primary amines to form Schiff bases (imines). These
Schiff bases are of significant interest due to their potential as antimicrobial agents. The
presence of the nitro group and the phenolic hydroxyl group can enhance the biological activity
of the resulting Schiff base derivatives.

Diagram 2: General Reaction for Schiff Base Formation

2-Hydroxy-5-methyl-3-nitrobenzaldehyde

—>

Schiff Base
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Click to download full resolution via product page
Caption: Formation of a Schiff base from the target compound.

Studies on Schiff bases derived from structurally similar salicylaldehydes have demonstrated
significant activity against various bacterial and fungal strains. For instance, some
salicylaldehyde Schiff bases have shown minimum inhibitory concentrations (MICs) as low as
50 pg/mL against pathogenic bacteria[1]. The antimicrobial efficacy is often attributed to the
azomethine group, which can interfere with microbial cell wall synthesis or protein function.

Anticancer Potential

Schiff bases derived from substituted salicylaldehydes have also emerged as promising
candidates for anticancer drug development. Research on derivatives of 2-
hydroxybenzaldehyde has shown cytotoxic activity against various cancer cell lines.

One of the proposed mechanisms of action for the anticancer effects of these compounds
involves the induction of apoptosis through the modulation of signaling pathways such as the
Mitogen-Activated Protein Kinase (MAPK) pathway. The MAPK pathway plays a crucial role in
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cell proliferation, differentiation, and apoptosis. Dysregulation of this pathway is a hallmark of
many cancers. Certain Schiff base derivatives have been shown to induce apoptosis in cancer
cells by upregulating pro-apoptotic genes and downregulating anti-apoptotic genes within the
MAPK signaling cascade.

Diagram 3: Proposed Mechanism of Anticancer Activity
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Caption: Modulation of the MAPK pathway by Schiff bases.

Future Perspectives

2-Hydroxy-5-methyl-3-nitrobenzaldehyde is a valuable building block for the synthesis of
novel bioactive molecules. Further research into the synthesis and biological evaluation of its
derivatives, particularly Schiff bases and their metal complexes, is warranted. Detailed
investigations into their mechanisms of action at the molecular level will be crucial for the
development of new therapeutic agents for infectious diseases and cancer.

In conclusion, the chemical properties and reactivity of 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde make it a compound of high interest for medicinal chemists and drug
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discovery professionals. Its potential to yield a diverse library of Schiff bases with promising
antimicrobial and anticancer activities underscores its importance in the ongoing search for
new and effective therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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